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Compound of Interest

Compound Name:
ent-Florfenicol Amine

Hydrochloride

CAS No.: 1391054-08-2

Cat. No.: B587933

Get Quote

Part 1: Introduction & Scientific Context[1][2][3]
The Stereochemical Imperative
Florfenicol is a broad-spectrum, fluorinated derivative of thiamphenicol. Like its precursors, it

possesses two chiral centers (C-1 and C-2). The biological activity is almost exclusively

associated with the D-threo (

) configuration.

Florfenicol Amine (FFA) is the major metabolic product and the designated marker residue for

regulatory monitoring in animal tissues (liver, muscle, kidney).[1] However, during the synthesis

of the parent drug or through metabolic inversion, the enantiomeric form—

-Florfenicol Amine (

)—can exist as an impurity.

Why ent-Florfenicol Amine Hydrochloride?
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This reference standard is not merely a "check-box" reagent; it is a critical tool for Method

Specificity Validation.

Chiral Purity Assessment: To quantify enantiomeric impurities in the Active Pharmaceutical

Ingredient (API).

Residue Method Validation: To prove that a regulatory method (LC-MS/MS) is specific to the

bioactive metabolite and does not falsely quantify the inactive enantiomer (preventing false

positives or over-estimation).

Stereochemical Stability Studies: To monitor potential chiral inversion during sample

processing (e.g., harsh acid hydrolysis steps).

Part 2: Chemical Profile & Datasheet
Property Specification

Compound Name ent-Florfenicol Amine Hydrochloride

Chemical Name

(

)-1-(4-(methylsulfonyl)phenyl)-2-amino-3-

fluoropropan-1-ol HCl

CAS Number
108656-33-3 (Generic for FFA HCl -

Stereochem specific)

Molecular Formula

Molecular Weight 283.75 g/mol

Stereochemistry
Enantiomer of the active metabolite (

)

Solubility Water (>20 mg/mL), Methanol, DMSO

Appearance White to off-white crystalline solid

Storage -20°C, hygroscopic (store in desiccator)

Part 3: Experimental Protocols
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Protocol A: Chiral Purity Analysis (HPLC-UV)
Objective: To separate and quantify the ent-isomer impurity in a bulk batch of Florfenicol Amine.

Principle: Standard C18 columns cannot separate enantiomers. A polysaccharide-based chiral

stationary phase (CSP) is required.

1. Chromatographic Conditions
Column: Chiralpak AD-H or OD-H (Amylose/Cellulose tris(3,5-dimethylphenylcarbamate)),

mm, 5 µm.

Mobile Phase: n-Hexane : Ethanol : Diethylamine (80 : 20 : 0.1 v/v/v).

Note: Diethylamine (DEA) is critical to sharpen the peak of the amine by suppressing

ionization of the basic amino group.

Flow Rate: 1.0 mL/min.[2]

Temperature: 25°C.

Detection: UV @ 225 nm.

2. Standard Preparation
Stock Solution: Dissolve 10 mg ent-Florfenicol Amine HCl in 10 mL Ethanol (1.0 mg/mL).

System Suitability Mix: Mix equal parts of ent-FFA standard and active FFA standard to

create a racemic mixture.

Resolution Requirement: The resolution (

) between the (

) and (

) peaks must be

.
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Protocol B: Regulatory Residue Analysis (LC-MS/MS)
Objective: Quantification of Florfenicol Amine in animal tissue using ent-FFA for specificity

testing.

Mechanism: Florfenicol residues are tightly bound to tissue. The method requires acid

hydrolysis to release the residues and convert them all to the common metabolite, Florfenicol

Amine.

1. Sample Preparation Workflow

Homogenization
(2g Tissue + 5mL Water)

Acid Hydrolysis
(Add 6M HCl, 95°C for 2 hrs)
*Converts all residues to FFA*

pH Adjustment
(Cool, Add 5M NaOH to pH > 12)

*Makes amine extractable*

 Critical Step

Liquid-Liquid Extraction
(Ethyl Acetate, x2)

Evaporation & Reconstitution
(Mobile Phase A)

LC-MS/MS Injection

Click to download full resolution via product page
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Figure 1: Extraction and hydrolysis workflow for total florfenicol residue determination.

2. LC-MS/MS Conditions (Reverse Phase)
Column: C18 Polar Embedded (e.g., Phenomenex Luna Omega Polar C18),

mm, 3 µm.[3]

Mobile Phase A: 0.1% Formic acid in Water.[4]

Mobile Phase B: 0.1% Formic acid in Acetonitrile.

Gradient:

0-1 min: 5% B

1-6 min: 5% -> 95% B

6-8 min: 95% B

MS Detection: ESI Positive Mode (Amine is readily protonated).

3. Mass Spectrometry Transitions (MRM)
Analyte

Precursor
(m/z)

Product (m/z)
Collision
Energy (eV)

Role

Florfenicol Amine 248.1 130.0 22 Quantifier

Florfenicol Amine 248.1 115.0 35 Qualifier

ent-FFA HCl 248.1 130.0 22
Interference

Check

Critical Application Note: The ent-Florfenicol Amine has the exact same mass and

fragmentation pattern as the active metabolite. In a standard C18 method, they may co-elute.

Validation Step: Inject pure ent-Florfenicol Amine HCl into your C18 LC-MS/MS system.

Pass Criteria: The ent-isomer should either separate chromatographically (rare on C18) or, if

it co-elutes, you must document that the synthesis route of the veterinary drug guarantees
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the absence of the ent-isomer, or use a Chiral column for confirmation if "positive" samples

are suspected of containing the impurity.

Part 4: Method Validation & Troubleshooting
The "Chiral Decision Tree"
When developing a new method, use this logic to determine when the ent-Standard is required.

Start: Method Development

Is the analyte a chiral molecule?

Is the method for QC (Purity)
or Residue (Quant)?

Yes

QC / Synthesis Support Residue Analysis (MRL)

REQUIRED:
Use ent-FFA on Chiral Column

to measure enantiomeric excess (ee%).

Does the synthesis route
produce enantiomers?

Validation Only:
Inject ent-FFA to prove

specificity or separation.

Yes/Unknown

Not Routine:
Assume metabolic conversion

favors active form.

No (Stereospecific Synthesis)

Click to download full resolution via product page

Figure 2: Decision matrix for utilizing chiral reference standards in method validation.
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Troubleshooting Guide
Issue Probable Cause Corrective Action

Peak Tailing (Chiral Mode)
Interaction of free amine with

silanols.

Add 0.1% Diethylamine (DEA)

or Triethylamine (TEA) to the

mobile phase.

Poor Solubility
HCl salt is polar; organic

solvents are non-polar.

Dissolve HCl salt in minimal

Methanol or Water first, then

dilute with the mobile phase

(Hexane).

Retention Time Shift
Hygroscopic nature of the salt

altering weight/conc.

Dry the standard in a

desiccator before weighing;

use an internal standard (e.g.,

ent-Florfenicol-d3).

Low Recovery (Residue)
Incomplete hydrolysis or pH <

12 during extraction.

Ensure pH is adjusted to >12.5

using NaOH to convert the

amine to its free base form for

Ethyl Acetate extraction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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